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Compound of Interest

Compound Name: 3-Fluorobenzyl bromide

Cat. No.: B140693 Get Quote

This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 3-Fluorobenzyl bromide (CAS No. 456-41-7). Adherence to these

procedures is essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification
3-Fluorobenzyl bromide is a hazardous chemical requiring careful handling. It is classified as

a combustible liquid that causes severe skin burns and eye damage.[1][2] It is also recognized

as a lachrymator (an irritant that causes tearing) and can cause respiratory irritation.[3]

Summary of Hazards:

Hazard Class Category Statement

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage[1][4]

Serious Eye Damage/Irritation Category 1
Causes serious eye damage[1]

[2]

Flammable Liquids Category 4 Combustible liquid[1]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation[3]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following equipment must be worn at

all times when handling 3-Fluorobenzyl bromide.

Body Part Required PPE Standard/Specification

Eyes/Face
Tightly fitting safety goggles

and a face shield.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[1][5]

Skin/Body

Chemical-impermeable gloves

(inspect before use), fire/flame

resistant and impervious

clothing.

Gloves must satisfy EU

Directive 89/686/EEC and EN

374.[2]

Respiratory

A full-face respirator with an

appropriate organic vapor filter

(Type ABEK recommended).

NIOSH/MSHA (US) or

European Standard EN 149

approved.[1][4][5]

Footwear Safety shoes.
Conforming to OSHA 29 CFR

1910.136.[3]

Operational Plan: Safe Handling Protocol
Handling should only occur in a controlled environment, such as a chemical fume hood, with

access to an eyewash station and safety shower.[1][3]

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area is clean and uncluttered.

Confirm that an emergency eyewash station and safety shower are accessible and

functional.[3][5]

Don all required PPE as specified in the table above.
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Set up all necessary equipment and reagents within the chemical fume hood.

Use proper grounding procedures to prevent static discharge.[3]

Handling the Chemical:

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[1]

[5]

Do not breathe vapors, mist, or spray.[1][3]

Avoid all contact with skin, eyes, and clothing.[2]

Use only non-sparking tools to prevent ignition.[2][3]

Keep the container tightly closed when not in use.

Post-Handling and Cleanup:

After handling, wash hands and any exposed skin thoroughly.[2]

Decontaminate all equipment used.

Properly label and store any unused 3-Fluorobenzyl bromide according to storage

guidelines.

Dispose of all contaminated waste as outlined in the disposal plan.

Storage and Incompatibilities
Proper storage is crucial to maintain chemical stability and prevent hazardous reactions.
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Storage Condition Requirement

Location
Store in a dry, cool, well-ventilated, and locked

corrosives-designated area.[1][2][3]

Temperature Refrigerated storage is recommended.[1]

Atmosphere
Store under an inert atmosphere as the

chemical is moisture-sensitive.[1][5]

Container
Keep container tightly closed and in its original

container.[1][2]

Incompatible Materials
Bases, strong oxidizing agents, alcohols,

amines, and metals.[1][5]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing and shoes. Rinse skin with

copious amounts of water/shower. Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration (do not use mouth-to-mouth). Seek immediate

medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[1][2]

Spill and Leak Procedures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Ignition Sources: Remove all sources of ignition (sparks, open flames, hot surfaces).[2]

Containment: Absorb the spill with an inert, non-combustible material such as sand, silica

gel, or universal binder.[1][5]

Collection: Collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and closed container for disposal.[2][5]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident according to your institution's protocols.

Disposal Plan
All waste containing 3-Fluorobenzyl bromide must be treated as hazardous.

Chemical Waste: Unused or contaminated 3-Fluorobenzyl bromide should be collected in a

designated, labeled, and sealed container.

Contaminated Materials: All PPE (gloves, lab coats), absorbent materials from spills, and

empty containers must be collected in a separate, labeled hazardous waste container. Empty

containers may retain flammable and corrosive vapors.[3]

Disposal Method: The material must be disposed of through a licensed chemical destruction

facility or by controlled incineration with flue gas scrubbing.[2][3] Do not empty into drains or

release into the environment.[2][5] Always consult local, regional, and national hazardous

waste regulations for complete and accurate classification and disposal.[6]

Physical and Chemical Properties
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Property Value

Molecular Formula C₇H₆BrF[4]

Molecular Weight 189.02 g/mol [4]

Appearance Clear colorless to yellow liquid[2]

Boiling Point ~200 °C (lit.)[2]

Flash Point 62 °C (143.6 °F) - closed cup[4]

Specific Gravity 1.517[5]

CAS Number 456-41-7[1]

Workflow Visualization
The following diagram illustrates the standard operational workflow for handling 3-
Fluorobenzyl bromide safely.
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Step 1: Preparation
- Verify fume hood function

- Confirm emergency shower/eyewash access
- Don all required PPE

Step 2: Chemical Handling
- Work within fume hood
- Use non-sparking tools

- Keep container closed when not in use

Step 3: Experimentation
- Perform procedure

- Avoid generating aerosols/vapors

Step 4: Post-Handling
- Decontaminate equipment

- Securely close primary container

Step 5: Waste Segregation
- Collect liquid waste in labeled container

- Collect solid waste (gloves, wipes) separately

Store Chemical
(See Storage Protocol)

Unused
Chemical

Step 6: Final Cleanup
- Clean work surface
- Doff PPE correctly

- Wash hands thoroughly

Dispose of Waste
(See Disposal Plan)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Fluorobenzyl Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b140693?utm_src=pdf-body-img
https://www.benchchem.com/product/b140693?utm_src=pdf-body
https://www.benchchem.com/product/b140693?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fishersci.com [fishersci.com]

2. chemicalbook.com [chemicalbook.com]

3. synquestlabs.com [synquestlabs.com]

4. 3-Fluorobenzyl bromide 99 456-41-7 [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
Fluorobenzyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140693#personal-protective-equipment-for-handling-
3-fluorobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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